Benz[a]anthracene Benz[a]anthracene Benz[a]anthracene is a crystalline, aromatic hydrocarbon consisting of four fused benzene rings, produced by incomplete combustion of organic matter. Benz(a)anthracene is primarily found in gasoline and diesel exhaust, tobacco and cigarette smoke, coal tar and coal tar pitch, coal combustion emissions, charcoal-broiled foods, amino acids, fatty acids and carbohydrate pyrolysis products, wood and soot smoke, and creosote, asphalt and mineral oils. This substance is used only for research purposes. Benz(a)anthracene is reasonably anticipated to be a human carcinogen. (NCI05)
Benz[a]anthracene appears as colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence. May reasonably be expected to be a carcinogen.
Tetraphene is an angular ortho-fused polycyclic arene consisting of four fused benzene rings. It is an ortho-fused polycyclic arene and a member of tetraphenes.
Brand Name: Vulcanchem
CAS No.: 56-55-3
VCID: VC0033201
InChI: InChI=1S/C18H12/c1-2-7-15-12-18-16(11-14(15)6-1)10-9-13-5-3-4-8-17(13)18/h1-12H
SMILES: C1=CC=C2C(=C1)C=CC3=CC4=CC=CC=C4C=C32
Molecular Formula: C18H12
Molecular Weight: 228.3 g/mol

Benz[a]anthracene

CAS No.: 56-55-3

Reference Standards

VCID: VC0033201

Molecular Formula: C18H12

Molecular Weight: 228.3 g/mol

Benz[a]anthracene - 56-55-3

CAS No. 56-55-3
Product Name Benz[a]anthracene
Molecular Formula C18H12
Molecular Weight 228.3 g/mol
IUPAC Name benzo[a]anthracene
Standard InChI InChI=1S/C18H12/c1-2-7-15-12-18-16(11-14(15)6-1)10-9-13-5-3-4-8-17(13)18/h1-12H
Standard InChIKey DXBHBZVCASKNBY-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C=CC3=CC4=CC=CC=C4C=C32
Canonical SMILES C1=CC=C2C(=C1)C=CC3=CC4=CC=CC=C4C=C32
Boiling Point 815 °F at 760 mm Hg (sublimes) (NTP, 1992)
437.6 °C
815°F
Colorform Plates from glacial acetic acid or alcohol
Greenish-yellow fluorescence
Density Relative density (water = 1): 1.274
Melting Point 315 to 318 °F (NTP, 1992)
155-157 °C
162 °C
315-318°F
Physical Description Benz[a]anthracene appears as colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence. May reasonably be expected to be a carcinogen.
COLOURLESS-TO-YELLOW-BROWN FLUORESCENT FLAKES OR POWDER.
Colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence.
Description Benz[a]anthracene is a crystalline, aromatic hydrocarbon consisting of four fused benzene rings, produced by incomplete combustion of organic matter. Benz(a)anthracene is primarily found in gasoline and diesel exhaust, tobacco and cigarette smoke, coal tar and coal tar pitch, coal combustion emissions, charcoal-broiled foods, amino acids, fatty acids and carbohydrate pyrolysis products, wood and soot smoke, and creosote, asphalt and mineral oils. This substance is used only for research purposes. Benz(a)anthracene is reasonably anticipated to be a human carcinogen. (NCI05)
Benz[a]anthracene appears as colorless leaflets or plates or coarse gold powder with a greenish-yellow fluorescence. May reasonably be expected to be a carcinogen.
Tetraphene is an angular ortho-fused polycyclic arene consisting of four fused benzene rings. It is an ortho-fused polycyclic arene and a member of tetraphenes.
Shelf Life Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Benz
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
4.12e-08 M
In water, 9.4X10-3 mg/L at 25 °C
Insoluble in water
soluble in ether, alcohol, acetone, benzene
Soluble in most organic solvents; difficulty solubilizing in boiling alcohol
Slightly sol in acetic acid
Solubility in water: none
Synonyms 1,2-Benz[a]anthracene; 1,2-Benzanthracene; 1,2-Benzanthrene; 1,2-Benzoanthracene; 2,3-Benzophenanthrene; Benzanthracene; Benzanthrene; Benzo[a]anthracene; Benzo[b]phenanthrene; Benzoanthracene; NSC 30970; Tetraphene
Vapor Pressure 2.10e-07 mmHg
2.1X10-7 mm Hg at 25 °C
Vapor pressure, Pa at 20 °C: 292
PubChem Compound 5954
Last Modified Nov 11 2021
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